Cas no 90208-65-4 (3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-5-methyl-)

3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-5-methyl- structure
90208-65-4 structure
Product Name:3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-5-methyl-
CAS No:90208-65-4
MF:C9H7F2N3O
MW:211.168188333511
CID:791900
PubChem ID:136275351
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-5-methyl-
    • 2-(2,4-difluorophenyl)-5-methyl-1H-1,2,4-triazol-3-one
    • 90208-65-4
    • 2-(2,4-Difluorophenyl)-5-methyl-1,2-dihydro-3H-1,2,4-triazol-3-one
    • DTXSID50534426
    • 1-(2,4-Difluorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one
    • Inchi: 1S/C9H7F2N3O/c1-5-12-9(15)14(13-5)8-3-2-6(10)4-7(8)11/h2-4H,1H3,(H,12,13,15)
    • InChI Key: NJDVJDRKYPINHQ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1C(NC(C)=N1)=O)F

Computed Properties

  • Exact Mass: 211.05571818g/mol
  • Monoisotopic Mass: 211.05571818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.7Ų
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